Cas no 169908-52-5 (4-Thiazolidinecarboxylicacid, 2-(1-methylethyl)-, (2S-trans)- (9CI))

• Product Name: 4-Thiazolidinecarboxylicacid, 2-(1-methylethyl)-, (2S-trans)- (9CI)
• CAS No: 169908-52-5
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 111279
• PubChem ID: 28214073
• Update Time: 2025-04-18

4-Thiazolidinecarboxylicacid, 2-(1-methylethyl)-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-(1-methylethyl)-, (2S-trans)- (9CI)
• (2S,4R)-2-propan-2-yl-1,3-thiazolidine-4-carboxylic acid
• 4-Thiazolidinecarboxylicacid,2-(1-methylethyl)-,(2S-trans)-(9CI)
• DTXSID00651177
• 169908-52-5
• (2S,4R)-2-(Propan-2-yl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C7H13NO2S/c1-4(2)6-8-5(3-11-6)7(9)10/h4-6,8H,3H2,1-2H3,(H,9,10)/t5-,6-/m0/s1
• InChI Key： MZCNGVXYLYQSTG-WDSKDSINSA-N
• SMILES： S1C[C@@H](C(=O)O)N[C@@H]1C(C)C

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 74.6Ų